N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide
• InChI: InChI=1S/C12H13NO2S/c1-9(14)13-7-11(10-4-6-16-8-10)12-3-2-5-15-12/h2-6,8,11H,7H2,1H3,(H,13,14)
• InChI Key: ALAKSSIBOVHITC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(C1=CSC=C1)C2=CC=CO2
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)acetamide, also known as FTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. FTA is a derivative of the natural product, honokiol, which is found in the bark of Magnolia trees.

Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement Reactions

Researchers have explored the decarboxylative Claisen rearrangement reactions of furan-2-ylmethyl and thien-2-ylmethyl derivatives to yield 2,3-disubstituted heteroaromatic products. These reactions are crucial for synthesizing complex molecules with potential applications in pharmaceuticals and materials science (Craig et al., 2005).

Efficient Synthesis of Acetamide Derivatives

The synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives has been achieved through environmentally friendly, high-yield methods. These compounds have potential applications in various fields, including organic electronics and pharmaceuticals (Raju et al., 2022).

Dye-sensitized Solar Cells

Phenothiazine derivatives with furan and thiophene linkers have been used in dye-sensitized solar cells (DSSCs), showing significant improvements in solar energy-to-electricity conversion efficiency. This research highlights the potential of furan and thiophene derivatives in enhancing the performance of renewable energy technologies (Kim et al., 2011).

Antimicrobial Activity

Compounds related to N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)acetamide have been synthesized and tested for their antimicrobial properties. The research in this area contributes to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Arora et al., 2013).

Electrochemical Polymerization and Capacitance Properties

The electrochemical polymerization of thiophene-furan derivatives and their application in supercapacitors have been investigated. These studies provide insights into the development of new materials for energy storage applications, highlighting the versatility of these heterocyclic compounds (Mo et al., 2015).